N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]nicotinamide

• IUPAC Name: N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15N3OS/c1-11-5-6-12(2)14(8-11)15-10-22-17(19-15)20-16(21)13-4-3-7-18-9-13/h3-10H,1-2H3,(H,19,20,21)
• InChI Key: PBUJLKNDUIKLHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)C3=CN=CC=C3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is a thiazole derivative of nicotinamide that has been shown to exhibit various biological activities, including antitumor, anti-inflammatory, and antioxidant effects.

Mechanism of Action

The mechanism of action of N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]nicotinamide is not fully understood. However, it has been proposed that its antitumor activity is mediated by the activation of caspase-dependent apoptosis pathways and inhibition of NF-κB signaling pathway. Its anti-inflammatory effects are thought to be due to the inhibition of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Its antioxidant activity is believed to be due to its ability to scavenge free radicals and inhibit lipid peroxidation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, reduce inflammation, and scavenge free radicals. Additionally, it has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]nicotinamide in lab experiments is its ability to exhibit multiple biological activities, which makes it a versatile compound for studying various biological processes. Additionally, it has been shown to have low toxicity and good stability, which makes it suitable for long-term studies. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]nicotinamide. One potential area of research is the development of novel derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, the use of this compound in combination with other drugs or therapies should be explored to determine its potential synergistic effects.

Scientific Research Applications

N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]nicotinamide has been extensively studied for its potential applications in biomedical research. It has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth in animal models. Additionally, it has been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activation of NF-κB signaling pathway. This compound also exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.